BE“GH@ Methodological & Application

Check Availability & Pricing

Sodium Phenoxide: A Versatile Catalyst in
Organic Synthesis - Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium phenol

Cat. No.: B8718760

For Researchers, Scientists, and Drug Development Professionals

Sodium phenoxide (CeHsONa) is a versatile and cost-effective reagent and catalyst that plays a
crucial role in a variety of organic transformations. Its utility stems from the nucleophilic and
basic nature of the phenoxide anion, making it an indispensable tool in academic research and
industrial processes, including the synthesis of pharmaceuticals, agrochemicals, and polymers.
This document provides detailed application notes, experimental protocols, and mechanistic
insights for key reactions catalyzed by sodium phenoxide.

Kolbe-Schmitt Reaction: Synthesis of Salicylic Acid

The Kolbe-Schmitt reaction is a cornerstone of industrial organic synthesis, primarily used for
the production of salicylic acid, a key precursor to aspirin. The reaction involves the
carboxylation of sodium phenoxide with carbon dioxide under elevated temperature and
pressure.[1][2]

Quantitative Data

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8718760?utm_src=pdf-interest
https://theochem.mercer.edu/labdocs/chm221/6SalicylateHydrolysisF15.pdf
https://en.wikipedia.org/wiki/Kolbe%E2%80%93Schmitt_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8718760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CO: . Yield of
Temperat Reaction L Referenc
Entry Reactant Pressure ) Salicylic
ure (°C) Time (h) .
(bar) Acid (%)

Sodium )
1 ) 125 100 - High [2]
Phenoxide

Sodium
2 Phenoxide 150 30 2 41.71 [3]

in Toluene

Sodium
Phenoxide
in Toluene
3 (Phenol/Ph 225 30 2 92.68 [3]
enoxide
Molar Ratio
2:1)

Sodium
Phenoxide
4 (Conventio 225 30 2 ~65 [4]
nal Gas-
Solid)

Sodium
5 Phenoxide 225 30 2 ~78 [4]

in Toluene

Experimental Protocol: Suspension-Based Kolbe-
Schmitt Reaction[3]

Materials:
e Sodium phenoxide
e Toluene (anhydrous)

e Carbon dioxide (high purity)
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e Phenol

e Hydrochloric acid (HCI)

» High-pressure autoclave reactor equipped with a stirrer
Procedure:

e Charge the high-pressure autoclave with sodium phenoxide and toluene. For enhanced
yield, add phenol at a 2:1 molar ratio relative to sodium phenoxide.

o Seal the reactor and purge with nitrogen gas to ensure an inert atmosphere.

e Pressurize the reactor with carbon dioxide to 30 bar.

o Heat the mixture to 225 °C while stirring at 2000 rpm.

e Maintain the reaction conditions for 2 hours.

 After the reaction, cool the reactor to room temperature and slowly vent the excess CO..

o Transfer the reaction mixture to a beaker and acidify with hydrochloric acid to precipitate the
salicylic acid.

e Collect the crude salicylic acid by vacuum filtration and wash with cold water.

o Recrystallize the crude product from hot water to obtain pure salicylic acid.

Reaction Pathway
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Phenoxide Formation
(Phenol + NaOH in Acetone)

Alkylation
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Work-up
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Extraction & Washing
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v
Drying & Evaporation
(MgSOa, Solvent Evaporation)

Purification
(Distillation/Chromatography)

Pure 1-Phenoxyheptane

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8718760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

GPhONa - Phosphine OxideD @

+ Silyl Enolate

@ctivated Silyl Enolate) - Silylium species

+ Ketone

(Silyl—protected Aldol AdducD

+ H20 (Workup)

Tertiary Aldol

[-Butyrolactone
\ + n B-Butyrolactone ‘(P

(Phenoxide Anion (ArO‘)) + B-Butyrolactone =(Ring-0pened Intermediate) k ropagating Polymer ChairD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Potential Large-Scale CO2 Utilisation for Salicylic Acid Production via a Suspension-
Based Kolbe—Schmitt Reaction in Toluene - PMC [pmc.ncbi.nim.nih.gov]

o 4. Effective Chemical Fixation of CO2 into Phenol Using Conventional Gas-Solid and Novel
Suspension-Based Kolbe-Schmitt Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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